Cas no 84638-44-8 (2H-Pyran-4-acetic acid,2-(b-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3E,4S)-)

• Product Name: 2H-Pyran-4-acetic acid,2-(b-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3E,4S)-
• CAS No: 84638-44-8
• MF: C₂₅H₃₂O₁₄
• MW: 556.513189315796
• CID: 731803
• PubChem ID: 6440747
• Update Time: 2024-12-09

2H-Pyran-4-acetic acid,2-(b-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3E,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,2-(b-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3E,4S)-
• methyl (4S,5E,6S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-5-(2-hydroxyethylidene)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• 2H-Pyran-4-acetic acid, 2-(β-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-, 2-(3,4-dihydroxyphenyl)ethyl ester, [2S-(2α,3E,4β)]- (ZCI)
• 10-Hydroxyoleuropein
• HY-N12215
• 84638-44-8
• CS-0895613
• 10-hydroxyl-oleuropein
• AKOS040734250
• 2H-Pyran-4-acetic acid, 2-(beta-D-glucopyranosyloxy)-3,4-dihydro-3-(2-hydroxyethylidene)-5-(methoxycarbonyl)-, 2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3E,4S)-
• Methyl (2S,3E,4S)-4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-3-(2-hydroxyethylidene)-2-{[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylic acid
• DA-69437
• Methyl (2S,3E,4S)-4-(2-(2-(3,4-dihydroxyphenyl)ethoxy)-2-oxoethyl)-3-(2-hydroxyethylidene)-2-(((2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
• methyl (4S,5E,6S)-4-(2-(2-(3,4-dihydroxyphenyl)ethoxy)-2-oxoethyl)-5-(2-hydroxyethylidene)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4H-pyran-3-carboxylate

• Inchi： 1S/C25H32O14/c1-35-23(34)15-11-37-24(39-25-22(33)21(32)20(31)18(10-27)38-25)13(4-6-26)14(15)9-19(30)36-7-5-12-2-3-16(28)17(29)8-12/h2-4,8,11,14,18,20-22,24-29,31-33H,5-7,9-10H2,1H3/b13-4+/t14-,18+,20+,21-,22+,24-,25-/m0/s1
• InChI Key： JCWFMPVGIIRRRG-AXPMACIOSA-N
• SMILES： C([C@@H]1C(C(=O)OC)=CO[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)/C/1=C/CO)C(=O)OCCC1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 556.179206
• Monoisotopic Mass: 556.179206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222
• XLogP3: -1.7

Experimental Properties

• Density: 1.55
• Boiling Point: 821.9°Cat760mmHg
• Flash Point: 273.3°C
• Refractive Index: 1.645

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides